Cas no 919087-98-2 (Benzoic acid, 3-nitro-4-(3-thienyl)-)

• Product Name: Benzoic acid, 3-nitro-4-(3-thienyl)-
• CAS No: 919087-98-2
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD23669331
• CID: 766809
• PubChem ID: 71425735
• Update Time: 2025-04-19

Benzoic acid, 3-nitro-4-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-(3-thienyl)-
• 3-nitro-4-thiophen-3-ylbenzoic acid
• SCHEMBL18458067
• A1-24868
• 3-Nitro-4-(thiophen-3-yl)benzoic acid
• DTXSID50844517
• 919087-98-2

• MDL： MFCD23669331
• Inchi： 1S/C11H7NO4S/c13-11(14)7-1-2-9(8-3-4-17-6-8)10(5-7)12(15)16/h1-6H,(H,13,14)
• InChI Key： LNRSQZYBAVKXLB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.00957888g/mol
• Monoisotopic Mass: 249.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives